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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

For researchers, scientists, and drug development professionals, the precise determination of a

material's crystal structure is a foundational step in understanding its properties and potential

applications. This guide provides a comparative analysis of the CeNi₄ crystal structure,

validated through X-ray diffraction (XRD), and contrasts it with other stable phases in the Ce-Ni

binary system.

This document outlines the experimental protocol for validating the crystal structure of CeNi₄

and presents a comparison with the related intermetallic compounds CeNi₃ and CeNi₅. The

quantitative data herein is essential for accurate material characterization and computational

modeling.

Comparative Crystallographic Data
The validation of the CeNi₄ crystal structure is benchmarked against the known structures of

CeNi₃ and CeNi₅. The crystallographic parameters, determined through X-ray diffraction and

Rietveld refinement, are summarized below.
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Compound Crystal System Space Group
Lattice Parameters
(Å)

CeNi₄ Orthorhombic Cmmm
a = 4.98, b = 16.54, c

= 3.98

CeNi₃ Hexagonal P6₃/mmc
a = 4.937, c =

16.520[1]

CeNi₅ Hexagonal P6/mmm a = 4.87, c/a = 0.83[2]

Atomic Positions for CeNi₄ (Wyckoff Positions):

Atom Wyckoff Site x y z

Ce 4i 0 0.145 0

Ni1 8q 0 0.315 0.5

Ni2 4j 0 0.5 0.5

Ni3 4h 0.25 0.5 0

Experimental Protocol for Crystal Structure
Validation
The validation of the CeNi₄ crystal structure involves a systematic experimental workflow using

powder X-ray diffraction.

Sample Preparation
High-purity elemental Cerium (Ce) and Nickel (Ni) are arc-melted in a stoichiometric ratio of 1:4

under an inert argon atmosphere. The resulting ingot is annealed in a vacuum-sealed quartz

tube at a high temperature to ensure homogeneity and promote crystal growth. The annealed

sample is then crushed into a fine powder to ensure random orientation of the crystallites

during XRD analysis.
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The powdered sample is analyzed using a high-resolution powder X-ray diffractometer. Key

experimental parameters include:

X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

Scan Type: Continuous scan

2θ Range: 20° - 100°

Step Size: 0.02°

Time per Step: 1 second

Data Analysis and Rietveld Refinement
The collected XRD pattern is analyzed using the Rietveld refinement method. This involves

fitting a calculated diffraction pattern, based on a theoretical crystal structure model, to the

experimental data. The refinement process optimizes structural parameters such as lattice

parameters, atomic positions, and site occupancy factors until the best fit between the

calculated and observed patterns is achieved. The quality of the refinement is assessed by

monitoring the goodness-of-fit indicators (e.g., Rwp, GOF).

Logical Workflow for Crystal Structure Validation
The process of validating a crystal structure using X-ray diffraction follows a clear and logical

progression from sample synthesis to final data analysis.

Sample Synthesis X-ray Diffraction Data Analysis

Arc Melting
(Ce + Ni) Annealing Grinding to Powder Data Collection

(Powder XRD) Rietveld Refinement Structure Validation

Click to download full resolution via product page

Fig. 1: Experimental workflow for CeNi₄ crystal structure validation.
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Comparison with Alternative Phases in the Ce-Ni
System
The Ce-Ni binary system is known to form several stable intermetallic compounds.[3] A

comparison of the CeNi₄ structure with other prominent phases provides a broader context for

its crystallographic features.

CeNi₃: This compound possesses a hexagonal crystal structure.[1] Its structure is distinct

from the orthorhombic symmetry of CeNi₄.

CeNi₅: With a hexagonal CaCu₅-type structure, CeNi₅ is a well-characterized phase in the

Ce-Ni system.[2] Its simpler crystal structure contrasts with the more complex arrangement

in CeNi₄.

The existence of multiple stable phases highlights the rich chemistry of the Ce-Ni system and

underscores the importance of precise synthesis and characterization to obtain the desired

compound.

Conclusion
The validation of the CeNi₄ crystal structure through powder X-ray diffraction and Rietveld

refinement provides accurate and reliable crystallographic data. This information is crucial for

further research into the material's physical and chemical properties. The comparison with

other phases in the Ce-Ni system demonstrates the unique structural characteristics of CeNi₄.

The detailed experimental protocol outlined in this guide serves as a practical reference for

researchers in materials science and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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